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Compound of Interest

Compound Name: Undecylamine

Cat. No.: B147597 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the key physicochemical properties of

undecylamine, specifically its molecular weight and density. These fundamental parameters

are critical for a wide range of applications in research and development, including chemical

synthesis, formulation development, and quality control.

Quantitative Data Summary
The molecular weight and density of undecylamine are summarized in the table below for

easy reference and comparison. These values are consistently reported across various

chemical data sources.

Property Value Units Conditions

Molecular Weight 171.32 g/mol

Density 0.796 g/mL at 25 °C

Detailed Physicochemical Properties
Molecular Weight

The molecular weight of a compound is a fundamental property derived from its chemical

formula. For undecylamine, with the chemical formula C₁₁H₂₅N, the molecular weight is
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calculated from the atomic weights of its constituent atoms.

Chemical Formula: C₁₁H₂₅N[1][2]

Molar Mass: 171.32 g/mol [1][2][3]

The precise determination of molecular weight is crucial for stoichiometric calculations in

chemical reactions and for the characterization of the compound using techniques such as

mass spectrometry.

Density

Density is the mass of a substance per unit volume and is an important physical property for

liquid handling, formulation, and storage.

Density: 0.796 g/mL at 25 °C

As a liquid at room temperature, the density of undecylamine is a key parameter for

converting between mass and volume, which is a common requirement in many experimental

protocols.

Experimental Protocols for Property Determination
While the values for molecular weight and density are well-established, the following outlines

the standard experimental methodologies used for their determination.

Molecular Weight Determination via Mass Spectrometry

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio of ions. The molecular weight of a compound can be determined with high accuracy using

this method.

Experimental Workflow: Molecular Weight Determination
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Sample Preparation

Mass Spectrometry Analysis

Data Analysis

Undecylamine Sample

Dissolve in a suitable solvent

Inject into Mass Spectrometer

Ionize the sample (e.g., ESI, CI)

Separate ions by m/z ratio

Detect ions

Generate Mass Spectrum

Identify Molecular Ion Peak [M+H]⁺

Calculate Molecular Weight

Click to download full resolution via product page

Caption: Workflow for determining molecular weight using mass spectrometry.
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Density Determination using a Pycnometer

A pycnometer, or specific gravity bottle, is a precise instrument used to determine the density of

a liquid. The method involves measuring the mass of a known volume of the liquid.

Experimental Workflow: Density Determination
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Preparation

Measurement

Calculation

Clean and dry pycnometer

Weigh the empty pycnometer (m1)

Fill pycnometer with undecylamine

Equilibrate to 25 °C

Weigh the filled pycnometer (m2)

Calculate mass of undecylamine (m2 - m1)

Calculate Density (mass/V)

Determine volume of pycnometer (V)

Click to download full resolution via product page

Caption: Workflow for determining density using a pycnometer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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